4-(2-Fluorophenoxy)cyclohexanamine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 4-(2-fluorophenoxy)cyclohexan-1-amine
• InChI: InChI=1S/C12H16FNO/c13-11-3-1-2-4-12(11)15-10-7-5-9(14)6-8-10/h1-4,9-10H,5-8,14H2
• InChI Key: KWBGOSSLOYVPGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)OC2=CC=CC=C2F

Description

4-(2-Fluorophenoxy)cyclohexanamine is a cyclohexanamine derivative featuring a 2-fluorophenoxy substituent at the 4-position of the cyclohexane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluorophenoxy)cyclohexanamine typically involves the reaction of cyclohexanone with 2-fluorophenol in the presence of a base to form 4-(2-fluorophenoxy)cyclohexanone. This intermediate is then subjected to reductive amination using ammonia or an amine source in the presence of a reducing agent such as sodium cyanoborohydride to yield 4-(2-Fluorophenoxy)cyclohexanamine .

Industrial Production Methods

Industrial production methods for 4-(2-Fluorophenoxy)cyclohexanamine are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluorophenoxy)cyclohexanamine undergoes various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as hydroxide ions or alkoxide ions are used in substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

4-(2-Fluorophenoxy)cyclohexanamine has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential effects on biological systems and as a ligand in receptor studies.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(2-Fluorophenoxy)cyclohexanamine involves its interaction with specific molecular targets, such as receptors or enzymes. The fluorophenoxy group enhances the compound’s binding affinity to these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

(i) 4-(4-Chlorophenoxy)cyclohexanamine hydrochloride (CAS: N/A; )

• Structure: Chlorine replaces fluorine at the para-position of the phenoxy group.
• Molecular Formula: C₁₂H₁₆ClNO·HCl.
• Key Differences: Chlorine’s larger atomic radius and higher electronegativity increase steric hindrance and alter electronic effects compared to fluorine. Likely reduced metabolic stability due to stronger C–Cl bond resistance to hydrolysis. Applications: Not explicitly stated, but chloroaryl derivatives often exhibit antimicrobial or antiparasitic activity .

(ii) 4-(2,2,2-Trifluoroethoxy)cyclohexan-1-amine (CAS 1016820-04-4; )

• Structure: Trifluoroethoxy group replaces fluorophenoxy.
• Molecular Formula: C₈H₁₄F₃NO.
• Key Differences: Trifluoroethoxy enhances lipophilicity (logP ~2.5 vs. ~1.8 for fluorophenoxy), improving blood-brain barrier penetration. Applications: Potential CNS-targeting agents due to increased hydrophobicity .

Modifications to the Cyclohexanamine Core

(i) 4,4-Difluorocyclohexanamine (CAS 458566-84-2; )

• Structure : Two fluorine atoms at the 4,4-positions of cyclohexane.
• Molecular Formula : C₆H₁₁F₂N.
• Key Differences: Difluoro substitution rigidifies the cyclohexane ring via geminal fluorine effects, favoring chair conformations. Reduced basicity (pKa ~8.5 vs. ~10.2 for non-fluorinated cyclohexanamine) due to electron-withdrawing effects. Applications: Intermediate for fluorinated pharmaceuticals or agrochemicals .

(ii) N-tert-butyl-4-(2-fluorophenoxy)-1-butanamine ()

• Structure: Butanamine backbone with tert-butyl and 2-fluorophenoxy groups.
• Molecular Formula: C₁₄H₂₂FNO.
• Pharmacological Role: Adrenergic antagonist, suggesting divergent biological targets compared to cyclohexanamine derivatives .

Heterocyclic Analogues

4-((2-Fluorophenoxy)methyl)piperidine hydrochloride (CAS 883041-73-4; )

• Structure: Piperidine replaces cyclohexane; fluorophenoxy attached via methylene bridge.
• Molecular Formula: C₁₂H₁₅FNO·HCl.
• Key Differences :
  • Piperidine’s nitrogen introduces basicity (pKa ~10.5) and hydrogen-bonding capability.
  • Applications: CNS drugs (e.g., antipsychotics) due to piperidine’s prevalence in neuroactive compounds .

Research Findings and Implications

• Conformational Rigidity : Cyclohexane derivatives with fluorine substitutions (e.g., 4,4-difluoro) exhibit restricted ring flexibility, which may optimize pharmacophore alignment .
• Biological Activity: Analogues like N-tert-butyl-4-(2-fluorophenoxy)-1-butanamine demonstrate that alkyl chain length and tertiary amines critically influence target selectivity (e.g., adrenergic vs. serotoninergic receptors) .

Biological Activity

4-(2-Fluorophenoxy)cyclohexanamine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and neurological applications. The presence of a fluorine atom in its structure enhances its pharmacological properties, including lipophilicity and receptor binding affinity. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Synthesis

4-(2-Fluorophenoxy)cyclohexanamine can be synthesized through a multi-step process involving the reaction of 2-fluorophenol with cyclohexanamine derivatives. The synthesis typically includes:

• Formation of the Phenoxy Group : Reaction of 2-fluorophenol with an alkyl halide (e.g., bromoethanol) in the presence of a base (e.g., potassium carbonate).
• Cyclohexylamine Introduction : The resulting intermediate is then reacted with cyclohexanone under reductive amination conditions.

This synthetic route yields a compound that exhibits enhanced stability and biological activity due to the fluorine substitution.

The biological activity of 4-(2-Fluorophenoxy)cyclohexanamine is primarily attributed to its interaction with specific molecular targets, including:

• Receptor Binding : The compound has been shown to bind effectively to sigma receptors, which are implicated in various central nervous system disorders. This binding enhances neuroprotective effects and promotes neuronal regeneration .
• Kinase Inhibition : Recent studies indicate that derivatives of this compound exhibit inhibitory effects on c-Met kinase, which is crucial for cancer cell proliferation and survival. For instance, certain analogs demonstrated IC50 values as low as 1.42 nM against c-Met .

Anticancer Activity

Several studies have evaluated the anticancer potential of 4-(2-Fluorophenoxy)cyclohexanamine and its derivatives:

• Cell Line Studies : In vitro assays showed significant growth inhibition across various cancer cell lines, including colorectal (DLD-1), breast (MCF-7), and cervical (HeLa) cancer cells. Growth inhibition percentages ranged from 65% to over 90%, indicating strong antiproliferative properties .
• Mechanistic Insights : The compound's ability to induce apoptosis in cancer cells was confirmed through assays measuring cell viability and apoptotic markers .

Neuroprotective Effects

The compound's neuroprotective properties have also been explored:

• Sigma Receptor Activation : As a sigma receptor ligand, 4-(2-Fluorophenoxy)cyclohexanamine promotes neuronal survival and may aid in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease .
• Cellular Assays : Experimental models demonstrated that the compound could enhance cell survival under stress conditions, suggesting its therapeutic potential in neuroprotection .

Study 1: Antitumor Efficacy

In a study evaluating multiple derivatives of 4-(2-Fluorophenoxy)cyclohexanamine, researchers found that compounds with specific substitutions displayed enhanced antitumor activity compared to standard treatments. For example, one derivative showed a growth inhibition rate exceeding 95% against DLD-1 cells after 24 hours of exposure .

Study 2: Neuroprotection in Animal Models

Animal studies indicated that administration of the compound led to significant improvements in behavioral tests associated with cognitive function, further supporting its role as a potential therapeutic agent for neurodegenerative disorders .

Comparative Analysis

To better understand the unique properties of 4-(2-Fluorophenoxy)cyclohexanamine, it is beneficial to compare it with related compounds:

Compound Name	Sigma Receptor Affinity	c-Met Inhibition IC50	Antiproliferative Activity (%)
4-(2-Fluorophenoxy)cyclohexanamine	High	1.42 nM	Up to 95%
N-(2-(4-chlorophenoxy)ethyl)cyclohexanamine	Moderate	Not reported	Moderate
N-(2-(4-bromophenoxy)ethyl)cyclohexanamine	Low	Not reported	Low